1,3-diethyl-2,4-dioxo-1,2,3,4-tetrahydro-6-quinazolinesulfonamide

• IUPAC Name: 1,3-diethyl-2,4-dioxoquinazoline-6-sulfonamide
• InChI: InChI=1S/C12H15N3O4S/c1-3-14-10-6-5-8(20(13,18)19)7-9(10)11(16)15(4-2)12(14)17/h5-7H,3-4H2,1-2H3,(H2,13,18,19)
• InChI Key: ZATKNIBVSVDKCY-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)S(=O)(=O)N)C(=O)N(C1=O)CC
• Molecular Formula: C12H15N3O4S
• Molecular Weight: 297.33 g/mol

Description

1,3-diethyl-2,4-dioxo-1,2,3,4-tetrahydro-6-quinazolinesulfonamide, also known as QZ-1, is a synthetic compound that has gained attention in the scientific community for its potential applications in drug development. QZ-1 has been shown to exhibit various biological activities, including anti-inflammatory and anti-cancer properties.

Mechanism of Action

The exact mechanism of action of 1,3-diethyl-2,4-dioxo-1,2,3,4-tetrahydro-6-quinazolinesulfonamide is not yet fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways involved in inflammation and cancer growth. Further research is needed to elucidate the precise molecular mechanisms of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including inhibition of cell proliferation, induction of cell cycle arrest, and modulation of various signaling pathways. Additionally, this compound has been shown to have low toxicity in vitro, making it a promising candidate for further development as a therapeutic agent.

Advantages and Limitations for Lab Experiments

One advantage of 1,3-diethyl-2,4-dioxo-1,2,3,4-tetrahydro-6-quinazolinesulfonamide is its relatively simple synthesis method, which allows for easy production in the laboratory. However, one limitation is the lack of in vivo studies, which makes it difficult to fully understand its potential as a therapeutic agent.

Future Directions

There are several potential directions for future research on 1,3-diethyl-2,4-dioxo-1,2,3,4-tetrahydro-6-quinazolinesulfonamide. One area of interest is the development of this compound derivatives with improved potency and selectivity for specific targets. Additionally, further in vivo studies are needed to fully understand the potential therapeutic applications of this compound. Finally, the development of novel drug delivery systems for this compound could enhance its efficacy and reduce potential side effects.

Synthesis Methods

1,3-diethyl-2,4-dioxo-1,2,3,4-tetrahydro-6-quinazolinesulfonamide can be synthesized through a multi-step process, starting with the reaction of 2,4-dioxo-1,2,3,4-tetrahydroquinazoline with diethylamine and chlorosulfonic acid. The resulting product is then purified through recrystallization and column chromatography.

Scientific Research Applications

1,3-diethyl-2,4-dioxo-1,2,3,4-tetrahydro-6-quinazolinesulfonamide has been the subject of numerous studies in recent years, with researchers investigating its potential as a therapeutic agent for various diseases. One study found that this compound exhibited anti-inflammatory effects in a mouse model of acute lung injury, suggesting its potential use in the treatment of respiratory diseases. Another study showed that this compound inhibited the growth of cancer cells in vitro, indicating its potential as an anti-cancer agent.